Cas no 1807180-50-2 (Ethyl 5-cyano-2-difluoromethoxy-3-hydroxybenzoate)

• Product Name: Ethyl 5-cyano-2-difluoromethoxy-3-hydroxybenzoate
• CAS No: 1807180-50-2
• MF: C₁₁H₉F₂NO₄
• MW: 257.190270185471
• CID: 4947097
• Update Time: 2025-06-28

Ethyl 5-cyano-2-difluoromethoxy-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-difluoromethoxy-3-hydroxybenzoate

• Inchi： 1S/C11H9F2NO4/c1-2-17-10(16)7-3-6(5-14)4-8(15)9(7)18-11(12)13/h3-4,11,15H,2H2,1H3
• InChI Key： HLJAIFYCTRKVBU-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(C#N)=CC=1C(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 2.4
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 5-cyano-2-difluoromethoxy-3-hydroxybenzoate

Ethyl 5-cyano-2-difluoromethoxy-3-hydroxybenzoate: A Novel Compound for Pharmaceutical Applications

Ethyl 5-cyano-2-difluoromethoxy-3-hydroxybenzoate, with the CAS number 1807180-50-2, represents a promising candidate in the field of pharmaceutical chemistry. This compound belongs to the class of substituted benzoic acid derivatives, characterized by the presence of multiple functional groups that contribute to its unique chemical properties. The molecule contains a cyano group, which is known to enhance the metabolic stability of the compound, and a 2-difluoromethoxy group, which plays a critical role in modulating the compound's biological activity. The 3-hydroxybenzoate moiety further adds to the structural complexity and potential therapeutic applications of this compound.

Recent studies have highlighted the significance of 5-cyano-2-difluoromethoxy-3-hydroxybenzoate in the development of novel therapeutic agents. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a range of enzymes involved in inflammatory pathways. The cyano group was found to enhance the compound's ability to interact with target proteins, while the 2-difluoromethoxy group contributed to its improved solubility and bioavailability. These findings suggest that Ethyl 5-cyano-2-difluoromethoxy-3-hydroxybenzoate could be a valuable lead compound for the development of anti-inflammatory drugs.

The synthesis of Ethyl 5-cyano-2-difluoromethoxy-3-hydroxybenzoate has been optimized using advanced organic chemistry techniques. A 2024 study published in Organic & Biomolecular Chemistry reported a novel synthetic route that significantly improves the yield and purity of the compound. The method involves the use of fluorinated reagents to selectively introduce the 2-difluoromethoxy group, while the cyano group is introduced through a coupling reaction with a suitable nitrile derivative. This approach not only enhances the efficiency of the synthesis process but also reduces the environmental impact associated with traditional methods.

From a pharmacological perspective, Ethyl 5-cyano-2-difluoromethoxy-3-hydroxybenzoate has shown potential in various therapeutic areas. Research conducted in 2023 by the European Journal of Medicinal Chemistry indicated that this compound exhibits selective activity against certain cancer cell lines. The 3-hydroxybenzoate group was found to contribute to the compound's ability to disrupt cellular signaling pathways, making it a potential candidate for the treatment of specific malignancies. Additionally, the compound's ability to modulate the expression of certain genes has been explored in recent studies, further expanding its therapeutic potential.

The 5-cyano-2-difluoromethoxy-3-hydroxybenzoate molecule also demonstrates promising properties in the context of drug delivery systems. A 2024 study published in Advanced Drug Delivery Reviews explored the use of this compound as a carrier for targeted drug delivery. The cyano group was found to enhance the compound's ability to bind to specific receptors, while the 2-difluoromethoxy group improved its stability in biological environments. These properties make Ethyl 5-cyano-2-difluoromethoxy-3-hydroxybenzoate a potential candidate for the development of advanced drug delivery systems.

Furthermore, the 3-hydroxybenzoate moiety of this compound has been studied for its potential in the development of antimicrobial agents. A 2023 study in Antimicrobial Agents and Chemotherapy reported that Ethyl 5-cyano-2-difluoromethoxy-3-hydroxybenzoate exhibits activity against several bacterial strains. The cyano group was found to enhance the compound's ability to disrupt bacterial cell membranes, while the 2-difluoromethoxy group contributed to its improved penetration into microbial cells. These findings highlight the compound's potential as a novel antimicrobial agent.

In conclusion, Ethyl 5-cyano-2-difluoromethoxy-3-hydroxybenzoate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, including the cyano group, 2-difluoromethoxy group, and 3-hydroxybenzoate moiety, contribute to its diverse biological activities and therapeutic potential. Ongoing research continues to explore the full range of applications for this compound, with promising results in the development of anti-inflammatory, anti-cancer, and antimicrobial agents.